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The vast, seemingly empty stretches between stars, known as the interstellar medium (ISM),
are in fact a dynamic chemical factory where the building blocks of stars, planets, and
ultimately life are forged. Within this complex environment, carbon oxides, primarily carbon
monoxide (CO) and carbon dioxide (CO2), play a central and multifaceted role. They are not
only key participants in the intricate web of interstellar chemistry but also serve as
indispensable tools for astronomers to probe the physical conditions of otherwise invisible
molecular clouds. This technical guide provides an in-depth exploration of the formation,
abundance, and chemical behavior of carbon oxides in the ISM, supported by quantitative
data, detailed experimental protocols, and visual representations of key processes.

Abundance and Distribution of Carbon Oxides

Carbon monoxide is the second most abundant molecule in the ISM, after molecular hydrogen
(H2)[1]. Its prevalence and strong dipole moment make it an excellent tracer of molecular gas,
which is otherwise difficult to observe directly[1]. Carbon dioxide, while less abundant in the
gas phase, is a major constituent of the ice mantles that coat interstellar dust grains[2][3][4].

Quantitative Abundance Data

The abundance of carbon oxides varies significantly depending on the specific environment
within the ISM, such as diffuse clouds, dense molecular clouds, and photodissociation regions
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(PDRs). The following tables summarize key quantitative data regarding their abundance and
related parameters.

Parameter Value Environment References
CO Abundance Dense Molecular

_ 10-4-10-5 [5]
(relative to H2) Clouds
CO:2 Ice Abundance Dense Molecular

) ) 15% - 30% [2][3]1[4]
(relative to H20 ice) Clouds

CO-to-Hz2 Conversion 2x102°cm~2 (K km

Factor (Xco) s1)-1 Milky Way Disk [6]

Unshielded CO o
. _ Interstellar Radiation
Photodissociation 2.6 x10710g1 [71[81I9]

Field
Rate

Table 1: Abundance and Photodissociation of Carbon Monoxide. This table provides a
summary of the typical abundance of carbon monoxide in dense molecular clouds, the
abundance of carbon dioxide ice relative to water ice, the standard CO-to-Hz2 conversion factor
used to estimate molecular gas mass, and the rate at which CO is destroyed by ultraviolet
radiation in unshielded environments.

Photodesorption .
. ] Experimental
Species Yield . References
Conditions
(molecules/photon)

UV irradiation of pure

CO from pure COzice  ~1.2x 1072 )
CO:z ice at 8K

UV irradiation of pure
Oz from pure CO:z ice ~9.3x104 P

COz ice at 8K
CO:2 from pure CO:2 UV irradiation of pure
) ~1.1x10% )
ice COz ice at 8K

Table 2: Experimental Photodesorption Yields from COz Ice. This table presents the efficiency
with which different molecules are released from a pure carbon dioxide ice surface when
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exposed to ultraviolet radiation, as determined by laboratory experiments.

Formation and Destruction Pathways of Carbon
Oxides

The abundance of carbon oxides in the ISM is governed by a delicate balance between their
formation and destruction mechanisms. These processes occur both in the gas phase and on
the surfaces of interstellar dust grains.

Gas-Phase Chemistry of Carbon Monoxide

In the gas phase, the formation of CO is primarily initiated by the reaction of C* with hydroxyl
(OH) and water (H20) molecules. The primary destruction mechanism for CO in the diffuse ISM
is photodissociation by ultraviolet (UV) photons from stars[6][8][9].
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Figure 1: A simplified diagram illustrating the primary gas-phase formation and destruction
pathways for carbon monoxide in the interstellar medium.

Grain-Surface Formation of Carbon Dioxide
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Solid CO: is efficiently formed on the surfaces of icy dust grains. The primary formation route is
believed to be the reaction between carbon monoxide (CO) and the hydroxyl radical (OH)[10]
[11]. Another potential pathway involves the reaction of CO with an oxygen atom, though this is

thought to have a higher activation barrier[2][4].

OH (surface)

HOCO (intermediate) H (surface)

H (gas)

Formation of CO:z on interstellar grain surfaces.
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Figure 2: A diagram showing the key reaction pathway for the formation of carbon dioxide on
the surface of interstellar ice grains.

Experimental Protocols for Studying Interstellar Ices

Laboratory experiments are crucial for understanding the chemical and physical processes that
occur in the ISM. These experiments typically involve simulating the conditions of interstellar
space, including low temperatures, high vacuum, and radiation fields.

Ultra-High Vacuum (UHV) Systems

Experiments on interstellar ice analogs are conducted in ultra-high vacuum (UHV) chambers,
which can reach pressures as low as 1071° hPa[12]. A cryogenic system, often a closed-cycle
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helium cryostat, is used to cool a substrate (e.g., gold-plated copper or an infrared-transparent
window) to temperatures as low as 10 K[12][13]. Gases of interest are then deposited onto the
cold substrate to form an ice layer.

Reflection-Absorption Infrared Spectroscopy (RAIRS)

RAIRS is a technique used to study the composition and structure of thin films on reflective
surfaces[14][15][16][17]. An infrared beam is directed at the ice-coated substrate at a grazing
angle. The reflected light is then collected and analyzed by an infrared spectrometer. The
resulting spectrum reveals the vibrational modes of the molecules in the ice, allowing for their
identification and quantification. To obtain a clean spectrum of the ice, a background spectrum
of the bare substrate is first recorded and then subtracted from the spectrum of the ice[14].

UHV Chamber
Incident Beam Ice Sample on Reflected Beam Data Analysis
Infrared Source Reflective Substrate Infrared Detector FTIR Spectrometer (Background Subtraction)

Experimental workflow for RAIRS.
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Figure 3: A schematic representation of the experimental workflow for Reflection-Absorption
Infrared Spectroscopy (RAIRS) used to analyze interstellar ice analogs.

Temperature Programmed Desorption (TPD)

TPD is a technique used to study the desorption of molecules from a surface as a function of
temperature[12][13][18][19][20]. After an ice has been deposited on the substrate, the substrate
is heated at a constant rate. A mass spectrometer is used to detect the molecules that desorb
from the surface as the temperature increases. The resulting TPD curve (desorption rate
versus temperature) provides information about the binding energies of the molecules to the
surface and to each other.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.aanda.org/articles/aa/full_html/2024/06/aa46948-23/aa46948-23.html
https://astrobiology.com/2024/04/comprehensive-laboratory-constraints-on-thermal-desorption-of-interstellar-ice-analogues.html
https://astrochemistry.hw.ac.uk/rairs.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11931534/
https://pubs.acs.org/doi/10.1021/acsearthspacechem.4c00394
http://bdt.semi.ac.cn/library/upload/files/2021/7/516494541.pdf
https://astrochemistry.hw.ac.uk/rairs.html
https://www.benchchem.com/product/b1173338?utm_src=pdf-body-img
https://www.aanda.org/articles/aa/full_html/2024/06/aa46948-23/aa46948-23.html
https://astrobiology.com/2024/04/comprehensive-laboratory-constraints-on-thermal-desorption-of-interstellar-ice-analogues.html
https://www.aanda.org/articles/aa/pdf/2006/15/aa4051-05.pdf
https://arxiv.org/html/2407.06657v1
https://www.aanda.org/articles/aa/full_html/2022/08/aa43489-22/aa43489-22.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

1. Ice Deposition
on Cold Substrate

2. Linear Heating
of Substrate

3. Molecular Desorption

4. Detection by

Mass Spectrometer

5. Generation of
TPD Curve

Experimental workflow for TPD.

Click to download full resolution via product page

Figure 4: A flowchart outlining the key steps in a Temperature Programmed Desorption (TPD)
experiment for studying the binding energies of molecules in interstellar ices.

Conclusion

Carbon oxides are fundamental to the physics and chemistry of the interstellar medium.
Carbon monoxide serves as a vital tracer of molecular gas, enabling the study of star-forming
regions that would otherwise be obscured. Carbon dioxide, locked in interstellar ices, is a key
ingredient in the solid-state chemistry that leads to the formation of more complex organic
molecules. The interplay between gas-phase and grain-surface reactions, driven by factors
such as temperature, density, and radiation, dictates the abundance and distribution of these
crucial molecules. Through a combination of astronomical observations and sophisticated
laboratory experiments, our understanding of the role of carbon oxides in the cosmic cycle of
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matter continues to deepen, providing essential insights into the origins of stellar and planetary

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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